Cas no 847171-98-6 (1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-)
847171-98-6 structure
Product Name:1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-
CAS No:847171-98-6
MF:C16H17FN2O2S
MW:320.381786108017
CID:1825809
Update Time:2024-11-27
1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-
- Benzenamine, 3-[(8-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)sulfonyl]-
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- Inchi: 1S/C16H17FN2O2S/c17-13-8-7-12-4-1-2-9-19(16(12)10-13)22(20,21)15-6-3-5-14(18)11-15/h3,5-8,10-11H,1-2,4,9,18H2
- InChI Key: HPXRELKJNCSBLZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(S(N2C3=CC(F)=CC=C3CCCC2)(=O)=O)=C1
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 515.6±60.0 °C(Predicted)
- pka: 2.77±0.10(Predicted)
1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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